Cas no 183545-02-0 (Carbamic acid,(4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester, (S)- (9CI))

• Product Name: Carbamic acid,(4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester, (S)- (9CI)
• CAS No: 183545-02-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 114127
• PubChem ID: 15382803
• Update Time: 2024-11-01

Carbamic acid,(4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester, (S)- (9CI)
• Carbamic acid, (4-oxo-2-cyclohexen-1-yl)-, 1,1-dimethylethyl ester, (S)- (9CI)
• tert-butyl N-[(1S)-4-oxocyclohex-2-en-1-yl]carbamate
• tert-butyl (S)-(4-oxocyclohex-2-en-1-yl)carbamate
• G61089
• 183545-02-0
• (S)-tert-Butyl (4-oxocyclohex-2-en-1-yl)carbamate
• SCHEMBL22227389

• Inchi： 1S/C11H17NO3/c1-11(2,3)15-10(14)12-8-4-6-9(13)7-5-8/h4,6,8H,5,7H2,1-3H3,(H,12,14)/t8-/m1/s1
• InChI Key： QGAMBGGFAOFTCM-MRVPVSSYSA-N
• SMILES： O(C(N[C@@H]1C=CC(CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.4Ų